3',4',5'-Trimethoxycinnamoyl chloride
Overview
Description
3',4',5'-Trimethoxycinnamoyl chloride is a useful research compound. Its molecular formula is C12H13ClO4 and its molecular weight is 256.68 g/mol. The purity is usually 95%.
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Scientific Research Applications
Polymer Synthesis and Modification
3',4',5'-Trimethoxycinnamoyl chloride has been utilized in the synthesis of hyperbranched polyesters. For instance, star-shaped hyperbranched polyesters were prepared by treating a hyperbranched polyester with an excess of acid chloride, including 4-methoxycinnamoyl chloride. This process resulted in the transformation of trimethylsiloxy groups into ester groups, affecting the solubilities and glass-transition temperatures of the polyesters (Kricheldorf, Bolender, & Wollheim, 1999).
In another study, 3,5-bis(trimethylsiloxy)benzoyl chloride, a related compound, was polymerized to create hyperbranched aromatic polyesters with controlled molecular weights and phenolic group functionalization (Wooley, Hawker, Lee, & Fréchet, 1994).
Chemical Synthesis and Characterization
This compound is involved in the synthesis of various chemical compounds. For example, it was used in the synthesis of scutellarein, a compound with potential applications in medical research. This process involved direct acylation with p-methoxycinnamoyl chloride, leading to the formation of chalcone, and subsequent transformations to yield scutellarein (Xue Wei-chao, 2012).
Application in Chiral Recognition
In chromatography, derivatives of acid chlorides like this compound are used for chiral recognition studies. For instance, the chromatographic behavior of derivatives on π-basic chiral stationary phases (CSPs) has been investigated, revealing that size correspondence between π-basic and π-acidic groups is crucial for enantioselectivity (Pirkle, Burke, & Deming, 1993).
Polymerization Studies
In-depth investigations of the polymerization of related compounds, such as 3,5-bis(trimethylsiloxy)benzoyl chloride, have been conducted using simulation models. These studies provide insights into the polymerization kinetics and internal structural properties of hyperbranched polyesters (Wang, Yang, & He, 2013).
Mechanism of Action
Target of Action
The primary target of 3’,4’,5’-Trimethoxycinnamoyl chloride is the GABA receptor, specifically the γ-subunit . The GABA receptor is a type of neurotransmitter receptor that plays a crucial role in inhibitory synapses in the central nervous system.
Mode of Action
3’,4’,5’-Trimethoxycinnamoyl chloride: interacts with the GABA receptor by increasing the expression of the GAD65 and γ-subunit .
Biochemical Pathways
The interaction of 3’,4’,5’-Trimethoxycinnamoyl chloride with the GABA receptor affects the GABAergic signaling pathway. This pathway is involved in a variety of physiological processes, including the regulation of neuronal excitability and the modulation of certain aspects of brain function, such as sleep cycles and mood .
Pharmacokinetics
The ADME properties of 3’,4’,5’-Trimethoxycinnamoyl chloride It is known that the compound is volatile and soluble in organic solvents such as ether and ethanol, but insoluble in water . These properties may influence its absorption, distribution, metabolism, and excretion, and thus its bioavailability.
Result of Action
The action of 3’,4’,5’-Trimethoxycinnamoyl chloride on the GABA receptor leads to an increase in the expression of the GAD65 and γ-subunit . This can result in prolonged sleeping time in animals, indicating a potential sedative effect .
Action Environment
The action, efficacy, and stability of 3’,4’,5’-Trimethoxycinnamoyl chloride can be influenced by various environmental factors. For instance, its volatility suggests that it may evaporate quickly in certain conditions . Additionally, its solubility properties indicate that it may be more effective in environments where organic solvents are present .
Biochemical Analysis
Cellular Effects
It is known to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known to exert its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClO4/c1-15-9-6-8(4-5-11(13)14)7-10(16-2)12(9)17-3/h4-7H,1-3H3/b5-4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFFPFTGFVSWSTH-SNAWJCMRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C=CC(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
10263-19-1 | |
Record name | 3',4',5'-Trimethoxycinnamoyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010263191 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3',4',5'-trimethoxycinnamoyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.534 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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